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Compound of Interest

Compound Name:
7-

(Bromomethyl)benzo[b]thiophene

Cat. No.: B157801 Get Quote

An In-depth Technical Guide on the Stability and Storage of 7-
(Bromomethyl)benzo[b]thiophene

For Researchers, Scientists, and Drug Development Professionals

Abstract
7-(Bromomethyl)benzo[b]thiophene is a key intermediate in the synthesis of various

pharmaceutical and biologically active molecules.[1][2][3] Its utility is largely derived from the

reactive bromomethyl group, which allows for further molecular elaboration. However, this

reactivity also makes the compound susceptible to degradation if not stored and handled

correctly. This technical guide provides a comprehensive overview of the known stability and

recommended storage conditions for 7-(bromomethyl)benzo[b]thiophene, based on

available safety data and general chemical principles. It also outlines safe handling procedures

and potential degradation pathways.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 7-
(bromomethyl)benzo[b]thiophene is presented below.
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Property Value Reference

CAS Number 10133-24-1 [4]

Molecular Formula C₉H₇BrS [4]

Molecular Weight 227.12 g/mol [4]

Appearance White solid [5]

Melting Point 30 to 33°C (86 to 91.4°F) [5]

Boiling Point
212 to 222°C (413.6 to

431.6°F)
[5]

Stability Profile and Recommended Storage
Proper storage is critical to maintain the integrity of 7-(bromomethyl)benzo[b]thiophene. The

following conditions are recommended based on safety data sheets for this compound and

structurally related molecules.[5][6][7][8]

Parameter Recommendation Rationale

Temperature Store in a dry, cool place.

To minimize thermal

degradation and potential

reactions.[5][7]

Atmosphere Store in a well-ventilated area.
To prevent the buildup of any

potential vapors.[7][8]

Container Keep container tightly closed.

To prevent exposure to

moisture and atmospheric

contaminants.[5][6][7][8]

Light Exposure Avoid excessive light.

While not explicitly stated for

this compound, similar reactive

molecules can be light-

sensitive.[5]

Incompatible Materials and Conditions
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To prevent hazardous reactions and degradation, 7-(bromomethyl)benzo[b]thiophene should

be stored away from the following:

Strong oxidizing agents[5][7][8]

Strong bases[8]

Alkali metals[7]

Heat, sparks, and open flames[9][10]

Moisture[10]

Excessive heat[5]

Experimental Protocols
While specific experimental protocols for the stability testing of 7-
(bromomethyl)benzo[b]thiophene are not readily available in the public domain, a general

approach to assessing the stability of a chemical compound is outlined below.

Forced Degradation Study Protocol
Forced degradation studies are essential to identify potential degradation products and

pathways.

Forced Degradation Experimental Workflow

Long-Term Stability Study Protocol
Long-term stability studies assess the chemical's integrity under recommended storage

conditions.
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Storage

Testing at Time Intervals

Analysis

Store aliquots of
7-(bromomethyl)benzo[b]thiophene

under recommended conditions
(cool, dry, dark)

Time Point 0 Time Point 3 months Time Point 6 months Time Point 12 months

Assay for purity and
degradants by HPLC Assess physical appearance

Click to download full resolution via product page

Long-Term Stability Study Workflow

Potential Degradation Pathways
The primary reactive site in 7-(bromomethyl)benzo[b]thiophene is the bromomethyl group.

This benzylic bromide is susceptible to nucleophilic substitution and hydrolysis.

7-(Bromomethyl)benzo[b]thiophene

7-(Hydroxymethyl)benzo[b]thiophene  Hydrolysis (H2O)

Dimerization/Polymerization Products

  Nucleophilic attack
  by another molecule

Click to download full resolution via product page

Potential Degradation Pathways
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Safe Handling and Personal Protective Equipment
(PPE)
Due to its potential hazards, appropriate safety measures must be taken when handling 7-
(bromomethyl)benzo[b]thiophene.

Engineering Controls
Handle in a well-ventilated area, preferably in a chemical fume hood.[7][8][11]

Personal Protective Equipment
Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[7]

[11]

Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[7][11]

Respiratory Protection: If dust or aerosols are generated, use an approved respirator.[7]

Safe Handling Workflow

Conclusion
While quantitative stability data for 7-(bromomethyl)benzo[b]thiophene is not extensively

published, adherence to the storage and handling guidelines derived from available safety data

sheets is paramount for preserving its chemical integrity. The compound should be stored in a

cool, dry, well-ventilated area, in a tightly sealed container, and away from incompatible

materials. The inherent reactivity of the bromomethyl group suggests that hydrolysis and self-

reaction are potential degradation pathways. For critical applications, it is recommended that

researchers perform their own stability assessments under their specific experimental

conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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